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Compound of Interest

Compound Name: 5-Methyldecane

Cat. No.: B1670057

For immediate release:

This document provides essential guidance on the safe and compliant disposal of 5-
Methyldecane, a flammabile liquid hydrocarbon. Adherence to these procedures is critical for
ensuring personnel safety and environmental protection within research, scientific, and drug
development settings.

Immediate Safety and Hazard Information

5-Methyldecane is classified as a flammable liquid and presents a significant aspiration
hazard.[1] Repeated exposure may lead to skin dryness or cracking. It is crucial to prevent this
substance from entering drains or surface water, as it is very toxic to aquatic organisms.[1]

Key Hazards:

o Flammable Liquid: Vapors may form explosive mixtures with air and can travel to an ignition
source and flash back.[1]

o Aspiration Toxicity: May be fatal if swallowed and enters airways.[1]

» Skin Irritation: Prolonged or repeated contact can cause defatting of the skin, leading to
irritation and dermatitis.

In case of a spill, immediately remove all sources of ignition, use spark-proof tools, and ensure
adequate ventilation.[1] Absorb the spill with an inert material and place it in a suitable, closed
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container for disposal.[1]

Quantitative Safety Data

A summary of key quantitative data for 5-Methyldecane is provided in the table below for easy

reference.
Property Value Source
Flash Point 48.8°C (119.8°F) LookChem
Boiling Point 186.1°C at 760 mmHg LookChem
Density 0.742 g/lcm3 LookChem
Molecular Formula Ci11H24 PubChem|[2]
Molecular Weight 156.31 g/mol PubChem[2]

Personal Protective Equipment (PPE)

When handling 5-Methyldecane, wearing appropriate personal protective equipment is
mandatory. This includes:

Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a lab coat, and if there is a risk of splashing, use chemical-
resistant aprons and boots.

» Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator
with an organic vapor cartridge.

Step-by-Step Disposal Protocol

The disposal of 5-Methyldecane must be handled as hazardous waste. The following protocol
outlines the required steps:

e Segregation and Collection:
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o Collect waste 5-Methyldecane in a dedicated, properly labeled, and sealed container.

o The container must be compatible with the chemical (e.g., a high-density polyethylene or
glass bottle).

o Do not mix 5-Methyldecane waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "5-Methyldecane,” and the
associated hazard pictograms (flammable liquid, health hazard).

o Indicate the accumulation start date on the label.
e Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o The storage area should be away from heat, sparks, open flames, and other sources of
ignition.[1]

o Ensure secondary containment is in place to manage potential leaks.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the EHS department or contractor with a complete and accurate description of the
waste.

» Regulatory Compliance:

o All disposal activities must comply with local, regional, and national hazardous waste
regulations.[1] Chemical waste generators are responsible for the correct classification
and disposal of their waste.[1]
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Emergency Procedures

¢ In case of skin contact: Immediately wash the affected area with soap and plenty of water.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]
« If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 5-
Methyldecane.
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Caption: Workflow for the proper disposal of 5-Methyldecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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